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Compound of Interest

2,3-Dihydroxy-4-methoxybenzoic
Compound Name: o
aci

Cat. No.: B1347093

In-Depth Technical Guide to 2,3-Dihydroxy-4-
methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dihydroxy-4-methoxybenzoic acid, a phenolic compound identified in nature, presents a
subject of growing interest within the scientific community. This technical guide provides a
comprehensive overview of its physical and chemical properties, alongside an exploration of its
potential biological activities. While experimental data for this specific isomer remains
somewhat limited, this document consolidates available information and draws comparisons
with structurally related compounds to offer a thorough understanding for research and
development purposes.

Chemical and Physical Properties

2,3-Dihydroxy-4-methoxybenzoic acid, with the CAS Number 3934-81-4, is a substituted
benzoic acid derivative. Its core structure consists of a benzene ring functionalized with two
adjacent hydroxyl groups, a methoxy group, and a carboxylic acid group.

Table 1: Physical and Chemical Properties of 2,3-Dihydroxy-4-methoxybenzoic Acid
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Property Value Source
Molecular Formula CsHsOs [1112]
Molecular Weight 184.15 g/mol [1][2]
CAS Number 3934-81-4 [1]
Boiling Point (estimated) 374.60 °C @ 760.00 mm Hg [3]
Flash Point (estimated) 157.20 °C [3]

logP (o/w) (estimated) 1.770 [3]
Water Solubility (estimated) 7659 mg/L @ 25 °C [3]

_ [M+H]*: 185.04445, [M+Na]*:
Predicted Mass Spectrum [4]
207.02639, [M-H]~: 183.02989

Note: The boiling point, flash point, logP, and water solubility are estimated values and should
be confirmed through experimental validation. Currently, experimentally determined melting
point and pKa values for this specific isomer are not readily available in the cited literature. For
comparison, the related compound 2,3-dihydroxybenzoic acid has an experimental melting
point of 204 °C and a pKa of 2.91 at 25 °C.[2]

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR) for 2,3-Dihydroxy-4-
methoxybenzoic acid are not widely published. However, predicted spectral data can be a
useful tool for characterization. For reference, the *H NMR spectrum of the related compound,
2,3-dihydroxy-4-methoxybenzaldehyde, is available.[5]

Synthesis and Experimental Protocols

A detailed and validated experimental protocol for the synthesis of 2,3-Dihydroxy-4-
methoxybenzoic acid is not explicitly described in the available literature. However, a potential
synthetic route could involve the oxidation of the corresponding aldehyde, 2,3-dihydroxy-4-
methoxybenzaldehyde. The synthesis of this aldehyde has been reported.[6][7]

Potential Synthesis Workflow
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A plausible synthetic pathway could be conceptualized as a two-step process, starting from a
suitable precursor to synthesize the aldehyde, followed by its oxidation to the carboxylic acid.

Suitable Aromatic Precursor Mﬁm} 2,3-Dihydroxy-4-methoxybenzaldehyde Mb 2,3-Dihydroxy-4-methoxybenzoic Acid

2,3-Dihydroxy-4-methoxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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